Cas no 23313-45-3 (1-phenylcyclohexane-cis-1,2-diol-diacetate)

• Product Name: 1-phenylcyclohexane-cis-1,2-diol-diacetate
• CAS No: 23313-45-3
• MF: C₁₆H₂₀O₄
• MW: 276.327605247498
• CID: 912636
• Update Time: 2024-06-14

1-phenylcyclohexane-cis-1,2-diol-diacetate Chemical and Physical Properties

Names and Identifiers

• 1-phenylcyclohexane-cis-1,2-diol-diacetate
• acetic acid 2-acetoxy-2-phenylcyclohexyl ester
• 1,2-Cyclohexanediol, 1-phenyl-, 1,2-diacetate, (1R,2R)-rel-

• Inchi： 1S/C16H20O4/c1-12(17)19-15-10-6-7-11-16(15,20-13(2)18)14-8-4-3-5-9-14/h3-5,8-9,15H,6-7,10-11H2,1-2H3/t15-,16-/m1/s1
• InChI Key： SCUWPBGPZZKNHQ-HZPDHXFCSA-N
• SMILES： [C@]1(OC(=O)C)(C2=CC=CC=C2)CCCC[C@H]1OC(=O)C

Computed Properties

• Exact Mass: 276.1362

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 361.3±42.0 °C(Predicted)
• PSA: 52.6